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An HPLC-UV method for the quantification of (-)-quinic acid, a key organic acid in various plant-
derived foods and pharmaceutical ingredients, is detailed in this application note. This protocol
provides a robust and reliable approach for researchers, scientists, and drug development
professionals to accurately measure (-)-quinic acid concentrations in diverse samples.

Principle

This method employs reversed-phase high-performance liquid chromatography (RP-HPLC)
coupled with ultraviolet (UV) detection for the separation and quantification of (-)-quinic acid.
The separation is achieved on a C18 stationary phase with an acidic aqueous mobile phase
containing an organic modifier. The acidic mobile phase ensures that the carboxyl group of
quinic acid is protonated, allowing for good retention on the nonpolar stationary phase.
Quantification is performed by comparing the peak area of the analyte in a sample to a
calibration curve generated from standards of known concentrations.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector
is required for this analysis. The specific conditions can be adapted based on the available
instrumentation and the sample matrix.

Table 1: HPLC Instrumentation and Operating Conditions
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Parameter Condition

HPLC System Standard HPLC system with UV detector

Column Separon SGX C18 (or equivalent C18 column)
coupled with a Polymer IEX H-form column[1][2]

Mobile Phase 9 mmol/L Sulfuric Acid:Methanol (95:5, v/v)[1][2]

Flow Rate 0.8 mL/min[1][2]

Injection Volume 20 pL

Column Temperature 25°C[1]

Detection Wavelength 215 nm[1][2]

Reagents and Standards

¢ (-)-Quinic acid reference standard (purity = 98%)
 Sulfuric acid (H2S0a4), analytical grade
e Methanol (CHsOH), HPLC grade

e Water, HPLC grade or ultrapure

Standard Solution Preparation

Stock Standard Solution (1000 pg/mL): Accurately weigh 10 mg of (-)-quinic acid reference
standard and dissolve it in a 10 mL volumetric flask with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting
the stock solution with the mobile phase to achieve concentrations ranging from 30 pg/mL to
1000 pg/mL.[1][2]

Sample Preparation

The sample preparation method will vary depending on the matrix.

For Solid Samples (e.g., plant material, powders):

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.researchgate.net/publication/263137393_Determination_of_Quinic_and_Shikimic_Acids_in_Products_Derived_from_Bees_and_their_Preparates_by_HPLC
https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.researchgate.net/publication/263137393_Determination_of_Quinic_and_Shikimic_Acids_in_Products_Derived_from_Bees_and_their_Preparates_by_HPLC
https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.researchgate.net/publication/263137393_Determination_of_Quinic_and_Shikimic_Acids_in_Products_Derived_from_Bees_and_their_Preparates_by_HPLC
https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.researchgate.net/publication/263137393_Determination_of_Quinic_and_Shikimic_Acids_in_Products_Derived_from_Bees_and_their_Preparates_by_HPLC
https://www.tandfonline.com/doi/full/10.1080/10826070701540654
https://www.researchgate.net/publication/263137393_Determination_of_Quinic_and_Shikimic_Acids_in_Products_Derived_from_Bees_and_their_Preparates_by_HPLC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Accurately weigh a suitable amount of the homogenized sample.

Extract the sample with an appropriate solvent (e.g., water, methanol, or a mixture).

Sonication or heating may be employed to improve extraction efficiency.

Centrifuge the extract to pellet any solid material.

Filter the supernatant through a 0.45 um syringe filter prior to injection.[1]

For Liquid Samples (e.g., beverages, extracts):

o Centrifuge the sample to remove any particulate matter.

« Filter the sample through a 0.45 um syringe filter before injection.

Method Validation

The analytical method should be validated according to ICH guidelines to ensure its suitability

for the intended purpose.[3] Key validation parameters are summarized below.

Table 2: Summary of Method Validation Parameters

Parameter

Result

Linearity Range

30.1 pg/mL - 24.1 mg/mL[2]

Correlation Coefficient (r2)

> 0.999[2]

Limit of Detection (LOD)

10 pg/mL[1][2]

Limit of Quantification (LOQ)

30 pg/mL[1][2]

Precision (RSD%)

< 6%][2]

Accuracy (Recovery %)

To be determined by spiking a blank matrix with

known concentrations of the analyte.

Experimental Protocols
System Suitability Test
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Before starting the analysis, perform a system suitability test to ensure the chromatographic
system is performing adequately. Inject a working standard solution (e.g., 100 pg/mL) six times.
The relative standard deviation (RSD) of the peak area and retention time should be less than
2%.

Calibration Curve Construction

« Inject each of the working standard solutions in triplicate.
o Record the peak area for each concentration.
» Plot a calibration curve of the mean peak area versus the concentration of (-)-quinic acid.

» Perform a linear regression analysis to determine the equation of the line (y = mx + c) and
the correlation coefficient (r?).

Sample Analysis

« Inject the prepared sample solutions into the HPLC system.
» Record the peak area of the (-)-quinic acid peak.

o Calculate the concentration of (-)-quinic acid in the sample using the equation from the
calibration curve.
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Caption: Experimental workflow for HPLC quantification.
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Caption: Key parameters for method validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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